![molecular formula C28H34N2O5 B6524980 (2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-6-hydroxy-4-methyl-5,7-bis[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one CAS No. 929513-01-9](/img/structure/B6524980.png)
(2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-6-hydroxy-4-methyl-5,7-bis[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one
Description
(2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-6-hydroxy-4-methyl-5,7-bis[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one is a useful research compound. Its molecular formula is C28H34N2O5 and its molecular weight is 478.6 g/mol. The purity is usually 95%.
The exact mass of the compound (2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-6-hydroxy-4-methyl-5,7-bis[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one is 478.24677219 g/mol and the complexity rating of the compound is 762. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality (2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-6-hydroxy-4-methyl-5,7-bis[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-6-hydroxy-4-methyl-5,7-bis[(pyrrolidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cell Culture
Fetuin is often used in cell culture applications. It is a protein component of serum which contributes to the attachment and spreading of cells in culture medium . Researchers often add serum for this purpose .
Glycoprotein Standard
Fetuin can be used as a glycoprotein standard for carbohydrate structure in a glycoprotein . The structural elucidation of the carbohydrate portion of fetuin has been published .
Neuraminidase Activity
Fetuin has been used as a substrate to determine neuraminidase activity . Neuraminidase is an enzyme that cleaves sialic acid residues from glycoconjugates and is important in the life cycle of several pathogenic viruses and bacteria.
Sialidases Specificity
Fetuin has been used to validate the specificity of sialidases . Sialidases are a type of neuraminidase associated with the pathogenesis of several diseases.
Stabilization of m-Calpain
Fetuin has been used to stabilize m-calpain . m-Calpain is a ubiquitous protease involved in cellular functions such as cell motility and cell cycle progression.
Inhibitor of Insulin Receptor Tyrosine Kinase
Fetuin acts as an inhibitor of insulin receptor tyrosine kinase . It modulates bone remodeling and calcium metabolism .
Regulation of Vascular Calcification
Fetuin regulates vascular calcification, insulin resistance, protease activity control, keratinocytes migration and breast tumor cell proliferative signaling .
Biomarker for Neurodegenerative Diseases
Fetuin functions as a biomarker for neurodegenerative diseases . It exhibits anti-inflammatory property .
properties
IUPAC Name |
(2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-6-hydroxy-4-methyl-5,7-bis(pyrrolidin-1-ylmethyl)-1-benzofuran-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H34N2O5/c1-18-20(16-29-11-4-5-12-29)25(31)21(17-30-13-6-7-14-30)28-24(18)26(32)23(35-28)15-19-9-8-10-22(33-2)27(19)34-3/h8-10,15,31H,4-7,11-14,16-17H2,1-3H3/b23-15- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWQOQDRXYBIVOA-HAHDFKILSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C2=C1C(=O)C(=CC3=C(C(=CC=C3)OC)OC)O2)CN4CCCC4)O)CN5CCCC5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=C(C2=C1C(=O)/C(=C/C3=C(C(=CC=C3)OC)OC)/O2)CN4CCCC4)O)CN5CCCC5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H34N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2-(2,3-dimethoxybenzylidene)-6-hydroxy-4-methyl-5,7-bis(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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